4-Methyl-2-pyridylmagnesium bromide

• IUPAC Name: magnesium;4-methyl-2H-pyridin-2-ide;bromide
• InChI: InChI=1S/C6H6N.BrH.Mg/c1-6-2-4-7-5-3-6;;/h2-4H,1H3;1H;/q-1;;+2/p-1
• InChI Key: XSALAVOXCCHWQN-UHFFFAOYSA-M
• Canonical SMILES: CC1=C[C-]=NC=C1.[Mg+2].[Br-]
• Molecular Formula: C6H6BrMgN
• Molecular Weight: 196.33 g/mol

Description

4-Methyl-2-pyridylmagnesium bromide is a chemical compound with the molecular formula C6H6BrMgN. It is a versatile material used in scientific research. Its unique structure enables it to participate in various reactions, making it valuable in organic synthesis, drug discovery, and catalysis.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with a methyl group attached at the 4-position and a magnesium bromide moiety attached at the 2-position. The exact three-dimensional structure is not provided in the search results.

Scientific Research Applications

• Synthesis of Pyridyl Compounds : A study by Trécourt et al. (1999) demonstrated a method for converting bromo and dibromopyridines to pyridylmagnesium chlorides, which is a convenient approach to functionalize pyridines (Trécourt et al., 1999).

• Applications in Grignard Reactions : The Grignard reaction, involving arylmagnesium bromides, was used for asymmetric coupling with allylic esters, leading to high-yielding products as shown in a study by Hiyama and Wakasa (1985) (Hiyama & Wakasa, 1985).

• Synthesis of Indolizines and Pyrrolo[2,1‐b]azoles : Kojima et al. (1992) developed a method for preparing these compounds from 2-pyridylmagnesium bromide and 2-lithiated azoles, using tris(alkylthio)-cyclopropenyl cations as a three‐carbon building block (Kojima et al., 1992).

• Synthesis of Liquid Crystalline Compounds : Chia et al. (2001) presented a novel synthesis of liquid crystalline compounds of 5-substituted 2-(4-alkylphenyl)pyridines, showing high regioselectivity and good yields (Chia et al., 2001).

• Nickel-Catalyzed Addition Reactions : Conn et al. (1984) showed that nickel-catalyzed addition of methylmagnesium bromide to alkynylsilanes allows for the stereospecific synthesis of tetrasubstituted alkenes (Conn et al., 1984).

• Copper-Catalyzed Cascade Addition : Crifar et al. (2015) demonstrated a copper-catalyzed cascade addition route to synthesize 2,3,4-trisubstituted quinoline derivatives, which are significant for medicinal applications (Crifar et al., 2015).